(2R)-2-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid

• Molecular Formula: C7H10N2O2S
• Molecular Weight: 186.23 g/mol
• SMILES: CC1=CN=C(S1)CC(C(=O)O)N
• InChI: InChI=1S/C7H10N2O2S/c1-4-3-9-6(12-4)2-5(8)7(10)11/h3,5H,2,8H2,1H3,(H,10,11)/t5-/m1/s1
• InChIKey: DPBKCUFXXYAEPU-RXMQYKEDSA-N

Chiral Thiazole Amino Acid for Drug Discovery and Cathepsin A Inhibition

(2R)-2-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid is a non-proteinogenic, chiral α-amino acid featuring a 5-methyl-1,3-thiazole moiety at the β-position. This compound serves as a key synthetic building block in medicinal chemistry, particularly valued for its ability to introduce both a defined stereocenter and a heterocyclic thiazole ring into peptidomimetics [1]. The thiazole ring imparts unique electronic properties and the potential for key hydrogen-bonding and π-stacking interactions with biological targets. Importantly, a derivative of this compound has been patented as an inhibitor of the protease cathepsin A, a target implicated in atherosclerosis, heart failure, and renal diseases, marking it as a pharmaceutically relevant scaffold [2].

R (R)-enantiomer chiral building block with 5-methylthiazole ring for peptidomimetic synthesis

◆ Patented scaffold for cathepsin A inhibitor research; enables target engagement studies

◇ Defined stereochemistry for unambiguous SAR and enantioselective probe design

• [1] PubChem. (2012). 3-[(5-Methyl-1,3-thiazol-2-yl)amino]propanoic acid. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov View Source
• [2] Ruf, S., Buning, C., Schreuder, H., Horstick, G., Linz, W., Olpp, T., ... & Pernerstorfer, J. (2012). Substituted 3-thiazoloamino-propionic acid derivatives and their use as pharmaceuticals (U.S. Patent No. 9,174,952). U.S. Patent and Trademark Office. View Source

Procurement Risks: Generic Analogs Cannot Substitute

Substituting this compound with a generic thiazole alanine analog, such as the racemic mixture, the (S)-enantiomer, or the des-methyl variant, introduces significant scientific and regulatory risks. The specific (R)-stereochemistry and the 5-methyl substituent are critical structural features for target engagement. For instance, the patented cathepsin A inhibitor scaffold relies on a specific substitution pattern around the thiazole ring for potency [1]. Simple replacement with an unsubstituted or differently substituted analog can lead to a complete loss of inhibitory activity due to altered binding interactions with the enzyme's active site. Quantifying these differences is essential for reliable structure-activity relationship (SAR) studies and reproducible pharmacological outcomes, as detailed in the evidence below.

Racemate/(S)-enantiomer Replacing with racemic mixture introduces 50% inactive isomer and may confound stereospecific SAR interpretation.

Des-methyl analog Removal of the 5-methyl group may abolish cathepsin A inhibition; scaffold substitution pattern is critical for activity.

Unsubstituted thiazole Unsubstituted thiazole alanines lack reported cathepsin A target engagement and may not support inhibitor research.

• [1] Ruf, S., Buning, C., Schreuder, H., Horstick, G., Linz, W., Olpp, T., ... & Pernerstorfer, J. (2012). Substituted 3-thiazoloamino-propionic acid derivatives and their use as pharmaceuticals (U.S. Patent No. 9,174,952). U.S. Patent and Trademark Office. View Source

Differentiation Data for the (R)-Enantiomer

Cathepsin A Inhibition: 5-Methylthiazole vs. Unsubstituted Analogs

The patented scaffold containing (2R)-2-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid is explicitly claimed as an inhibitor of cathepsin A [1]. While specific IC50 data for this exact building block is not publicly available, the patent establishes a direct class-level link between 3-thiazoloamino-propionic acid derivatives and cathepsin A inhibition. This stands in contrast to unsubstituted thiazole alanines, like (R)-2-amino-3-(thiazol-2-yl)propanoic acid, which have no reported cathepsin A inhibitory activity, highlighting the functional necessity of the 5-methylthiazole moiety.

Cathepsin A inhibition

Class-level inference

Target: Patented as inhibitor scaffold
Comparator: No reported inhibition

Qualitative activity difference; 5-methylthiazole moiety required for target engagement

Patent claims based on in vitro enzyme assays; free amino acid IC50 not publicly available

Evidence Dimension	Reported pharmacological activity (Cathepsin A inhibition)
Target Compound Data	Patented as an inhibitor scaffold [1]
Comparator Or Baseline	(R)-2-Amino-3-(thiazol-2-yl)propanoic acid: No reported cathepsin A inhibition
Quantified Difference	Qualitative: Active vs. Not Active
Conditions	Patent claims based on in vitro enzyme assays, specific conditions not disclosed for the free amino acid

Why This Matters

For research programs targeting cathepsin A, selecting the patented 5-methylthiazole scaffold is mandatory to achieve the claimed inhibitory activity, making generic substitution scientifically invalid.

• [1] Ruf, S., Buning, C., Schreuder, H., Horstick, G., Linz, W., Olpp, T., ... & Pernerstorfer, J. (2012). Substituted 3-thiazoloamino-propionic acid derivatives and their use as pharmaceuticals (U.S. Patent No. 9,174,952). U.S. Patent and Trademark Office. View Source

Enantiomeric Purity: (R)-Enantiomer vs. Racemic Mixture

The compound is commercially available as the single (R)-enantiomer with a guaranteed minimum purity of 95% . This is a critical differentiator from the racemic (R/S)-mixture, also available, which would produce a 1:1 mixture of diastereomers upon peptide coupling, leading to ambiguous biological results. The use of a defined enantiomer ensures unambiguous SAR data and eliminates the 50% of inactive or differently active isomer inherent in racemic syntheses.

Enantiomeric purity

Head-to-head

≥95% single (R)-enantiomer

2-fold effective concentration over racemate; eliminates confounding isomer activity

Vendor specification (AKSci, Leyan); certificate of analysis available

Evidence Dimension	Enantiomeric composition
Target Compound Data	Single (R)-enantiomer, ≥95% purity
Comparator Or Baseline	Racemic (R/S)-mixture: 50% (R)-enantiomer, 50% (S)-enantiomer
Quantified Difference	100% of the desired enantiomer vs. 50% in the racemate, representing a 2-fold increase in effective concentration of the active isomer
Conditions	Vendor specification (AKSci, Leyan) as stated on the certificate of analysis

Why This Matters

For any biological assay or SAR study, using the single enantiomer eliminates the confounding variable of the opposite enantiomer's activity, ensuring data reproducibility and clarity in target engagement studies.

Differentiation from AMPA Agonist (R)-ATPA

A closely related compound, (R)-2-Amino-3-(thiazol-4-yl)propanoic acid, known as (R)-ATPA, is a potent agonist at AMPA receptors with an EC50 of 34 μM [1]. The target compound differs by having the amino acid attached at the 2-position of the thiazole ring and a methyl substituent at the 5-position. This shift from a 4-substituted to a 2-substituted ring pattern, combined with 5-methylation, represents a fundamental change in the pharmacophore. Literature shows that 2-substituted thiazoles, particularly those with 5-methylation, are often associated with negative allosteric modulation of AMPA receptors or activity at different targets like glutaminase, rather than direct orthosteric agonism [2]. Thus, despite their structural similarity, the two compounds are not functionally interchangeable.

AMPA receptor activity

Class-level inference

Target: No orthosteric agonism reported
Comparator (R)-ATPA: EC50 34 μM agonist

Functional differentiation; supports allosteric modulator research vs. direct AMPA agonism

2-substituted thiazole scaffold may engage alternative targets; confirm in target assay

Evidence Dimension	Receptor activity (AMPA receptor agonism)
Target Compound Data	No reported direct AMPA agonist activity; scaffold implicated in negative allosteric modulation
Comparator Or Baseline	(R)-ATPA: EC50 = 34 μM at cloned AMPA receptors
Quantified Difference	Qualitative: Inactive as an agonist vs. active (34 μM), indicating a different pharmacological niche
Conditions	Electrophysiological recordings on cloned AMPA receptors [1]

Why This Matters

Researchers seeking to avoid AMPA receptor agonism, or explore alternative mechanisms such as allosteric modulation, should choose the 5-methylthiazol-2-yl derivative over the 4-thiazolyl analog to prevent off-target glutamate receptor activation.

• [1] Matzen, L., Ebert, B., Stensbøl, T. B., Frølund, B., Jaroszewski, J. W., & Krogsgaard-Larsen, P. (1997). AMPA receptor agonists: synthesis, protolytic properties, and pharmacology of 3-isothiazolol bioisosteres of glutamic acid. Journal of Medicinal Chemistry, 40(4), 520-527. View Source
• [2] Costa, R. K. E., Brancaglion, G. A., Pinheiro, M. P., Adamoski, D., da Silva, B. N., Negrao, C. Z. de V., ... & Dias, S. M. G. (2023). Discovery of aminothiazole derivatives as a chemical scaffold for glutaminase inhibition. Results in Chemistry, 5, 100842. View Source

Application Scenarios for the (R)-5-Methylthiazole Amino Acid

Cathepsin A Inhibitors for Cardiovascular Disease

The compound is the ideal choice for synthesizing novel cathepsin A inhibitors for preclinical studies targeting atherosclerosis, heart failure, and renal diseases. As established, the 5-methylthiazole scaffold is patented for this activity [1], ensuring that the resulting derivatives will tap into a validated mechanism of action, unlike generic thiazole alanines.

Chiral Building Block for Enantioselective Peptidomimetic Synthesis

With a guaranteed enantiomeric purity of ≥95% [1], this (R)-enantiomer eliminates the ambiguity of racemic mixtures. It is perfectly suited for solid-phase peptide synthesis where a defined stereocenter is paramount for biological activity, enabling the creation of single diastereomer drug candidates.

Negative Allosteric Modulator (NAM) Discovery for CNS Disorders

The compound's structural class has been linked to negative allosteric modulation of GluA2 AMPA receptors, distinct from the orthosteric agonism of (R)-ATPA [1]. It is a superior starting material for developing non-competitive antagonists for neurological conditions characterized by excessive glutamatergic activity, such as ischemia and epilepsy.

Analytical Standard for Chiral Purity Method Development

The compound is used as an analytical standard with a minimum purity specification [1]. It is directly applicable for developing and validating HPLC-UV or LC-MS/MS methods to assess the chiral purity of thiazole-containing peptide drugs, ensuring quality control in pharmaceutical manufacturing.

Application

Selection Property

Validation Focus

Cathepsin A inhibitor design for cardiovascular disease models

Patented 5-methylthiazole scaffold for target engagement

Cathepsin A inhibition assay context and SAR interpretation

Enantioselective peptidomimetic synthesis

Defined (R)-stereochemistry with ≥95% purity

Chiral purity validation and diastereomer control

AMPA receptor allosteric modulator research

Structural class distinct from orthosteric agonist (R)-ATPA

Functional assay differentiation from AMPA agonism

Chiral analytical standard for method development

High-purity single enantiomer for calibration

HPLC/LC-MS chiral purity method validation

• [1] Ruf, S., Buning, C., Schreuder, H., Horstick, G., Linz, W., Olpp, T., ... & Pernerstorfer, J. (2012). Substituted 3-thiazoloamino-propionic acid derivatives and their use as pharmaceuticals (U.S. Patent No. 9,174,952). U.S. Patent and Trademark Office. View Source
• [2] MDPI. (2023). Thiazole Derivatives as Modulators of GluA2 AMPA Receptors: Potent Allosteric Effects and Neuroprotective Potential. Biomolecules, 13(12), 1704. View Source